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Compound of Interest

Compound Name: Potassium tellurite hydrate

Cat. No.: B7959181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the use of Potassium

Tellurite as a selective supplement in Giolitti-Cantoni Broth for the enrichment and enumeration

of coagulase-positive staphylococci, particularly Staphylococcus aureus, from various samples,

including foodstuffs and dairy products.

Introduction
Giolitti-Cantoni Broth is a selective enrichment medium developed for the recovery of low

numbers of Staphylococcus aureus from food and other sample types.[1][2][3][4] Its efficacy

relies on a combination of growth-promoting substances and selective agents that inhibit the

growth of competing microflora. The key selective supplement is an aqueous solution of

potassium tellurite, which, in conjunction with other components of the medium, creates an

environment favorable for the growth of staphylococci while suppressing background

organisms.[5][6][7]

Principle of Action
The selective action of Giolitti-Cantoni Broth supplemented with potassium tellurite is based on

a multi-component system. The basal medium contains nutrients like casein peptone, meat

extract, and yeast extract to support bacterial growth.[2][5] Sodium pyruvate and a high

concentration of mannitol act as growth stimulants for staphylococci.[6][7][8]
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Selectivity is achieved through:

Lithium Chloride: This compound is effective in inhibiting the growth of Gram-negative

bacteria.[5][6][9]

Glycine and Potassium Tellurite: This combination works to inhibit most Gram-positive

bacteria other than staphylococci.[2][5][7]

Anaerobiosis: The creation of anaerobic conditions, typically by overlaying the broth with

sterile paraffin wax or mineral oil, suppresses the growth of micrococci.[6][9][10]

Staphylococcus aureus is typically resistant to the concentrations of potassium tellurite used in

the medium and possesses the ability to reduce tellurite to metallic tellurium. This reduction

results in a characteristic blackening of the broth or the formation of a black precipitate, which

is a presumptive indication of the presence of S. aureus.[1][6][8]

Data Presentation
Table 1: Composition of Giolitti-Cantoni Broth Base
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Component Concentration (g/L) Function

Casein Enzymic

Hydrolysate/Tryptone
10.0

Source of carbon, nitrogen,

vitamins, and minerals

Beef Extract 5.0
Source of carbon, nitrogen,

vitamins, and minerals

Yeast Extract 5.0 Source of B-complex vitamins

D-Mannitol 20.0

Carbohydrate source,

stimulates staphylococcal

growth

Sodium Chloride 5.0 Maintains osmotic balance

Lithium Chloride 5.0
Inhibits Gram-negative

bacteria

Glycine 1.2

Inhibits Gram-positive bacteria

(in conjunction with potassium

tellurite)

Sodium Pyruvate 3.0
Stimulates growth of

staphylococci

Tween® 80 (Polysorbate 80) 1.0 Emulsifying agent

Final pH 6.9 ± 0.2 at 25°C

Note: Composition may vary slightly between manufacturers. Refer to the manufacturer's

instructions for specific details.[2][6]

Table 2: Preparation and Use of Potassium Tellurite
Supplement
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Parameter Specification Notes

Potassium Tellurite Solution

Concentration

1% or 3.5% (w/v) aqueous

solution

Prepare using sterile distilled

water and sterilize by filtration.

[11][12]

Volume of 1% Solution to add

to 19 mL of broth
0.1 mL For general use.[6]

Volume of 3.5% Solution to

add to 19 mL of broth
0.3 mL For general use.[2][3][7]

Volume for Meat and Meat

Products

0.03 mL of 3.5% solution or

0.105 mL of 1% solution

Reduced concentration is

necessary for these sample

types.[2][3][4][9]

Experimental Protocols
Preparation of Giolitti-Cantoni Broth

Dissolve the Basal Medium: Suspend 54.2 grams of Giolitti-Cantoni Broth Base powder in 1

liter of purified water.[2][4][7]

Heat to Dissolve: Warm the mixture gently with frequent agitation to completely dissolve the

powder.[2][7]

Dispense: Dispense 19 mL aliquots of the broth into 20 x 200 mm test tubes.[2][5][9]

Sterilization: Sterilize the dispensed broth by autoclaving at 121°C for 15 minutes.[2][4][6]

Cooling: After autoclaving, cool the tubes rapidly to room temperature (15-30°C).[2][5][9]

Preparation of Potassium Tellurite Supplement (1%
Solution)

Weigh: Accurately weigh 1.0 gram of potassium tellurite.

Dissolve: Dissolve the potassium tellurite in 100 mL of purified water.[12]
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Sterile Filtration: Sterilize the solution by passing it through a 0.22 µm membrane filter.[12]

Storage: Store the sterile solution in a sterile container at room temperature. Avoid

refrigeration as it may cause crystallization.[11]

Supplementation of the Broth
Aseptic Addition: Aseptically add the appropriate volume of sterile potassium tellurite solution

to each 19 mL tube of cooled Giolitti-Cantoni Broth base (refer to Table 2).[2][6]

Mixing: Mix the contents of each tube thoroughly. The supplemented medium should be used

on the day of preparation.[6]

Inoculation and Incubation
Sample Preparation: Prepare a homogenate of the sample material and make serial dilutions

as required.[6]

Inoculation: Inoculate each tube of supplemented broth with 1 mL of the sample or its

dilution.[3][6]

Overlay: To create anaerobic conditions, overlay the inoculated broth with approximately 5

mL of sterile molten paraffin wax or mineral oil to a height of about 2 cm.[3][5][6]

Incubation: Incubate the tubes aerobically at 35-37°C for 24-48 hours.[1][3][6]

Interpretation of Results
Positive Result: A positive presumptive result is indicated by the blackening of the medium or

the formation of a black precipitate, usually starting at the bottom of the tube.[2][3][6] This is

due to the reduction of tellurite to metallic tellurium by S. aureus.

Negative Result: The absence of blackening indicates a negative result.[5]

Confirmation
All tubes showing blackening should be subcultured onto a selective and differential agar

medium for staphylococci, such as Baird-Parker Agar.[1][6] Following incubation of the agar

plates, characteristic colonies are further confirmed using tests such as the coagulase test.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.bioneks.com/upload/files/TDS_GIOLITTI%20&%20CANTONI%20BROTH_BK159_BM110_111_ENv9.pdf
https://itwreagents.com/download_file/product_infos/414724/en/414724_en.pdf
https://exodocientifica.com.br/_technical-data/M584.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/995/056/110675-giolitti-cantoni-broth.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/995/056/110675-giolitti-cantoni-broth.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/995/056/110675-giolitti-cantoni-broth.pdf
https://www.himedialabs.com/in/fields-of-application/food/indicator-microorganisms-and-pathogens/staphylococcus-aureus/m584-giolitti-cantoni-broth-base.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/995/056/110675-giolitti-cantoni-broth.pdf
https://www.himedialabs.com/in/fields-of-application/food/indicator-microorganisms-and-pathogens/staphylococcus-aureus/m584-giolitti-cantoni-broth-base.html
https://cdn.media.interlabdist.com.br/uploads/2021/01/Giolitti-Cantoni-Broth-Base.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/995/056/110675-giolitti-cantoni-broth.pdf
https://www.alliance-bio-expertise.com/en/products/reagents/ready-to-use-culture-media/culture-media-in-tubes/giolitti-cantoni-broth-dc/?download=TUWR3013_TDS_EN.pdf&type=TDS
https://www.himedialabs.com/in/fields-of-application/food/indicator-microorganisms-and-pathogens/staphylococcus-aureus/m584-giolitti-cantoni-broth-base.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/995/056/110675-giolitti-cantoni-broth.pdf
https://exodocientifica.com.br/_technical-data/M584.pdf
https://www.himedialabs.com/in/fields-of-application/food/indicator-microorganisms-and-pathogens/staphylococcus-aureus/m584-giolitti-cantoni-broth-base.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/995/056/110675-giolitti-cantoni-broth.pdf
https://cdn.media.interlabdist.com.br/uploads/2021/01/Giolitti-Cantoni-Broth-Base.pdf
https://www.alliance-bio-expertise.com/en/products/reagents/ready-to-use-culture-media/culture-media-in-tubes/giolitti-cantoni-broth-dc/?download=TUWR3013_TDS_EN.pdf&type=TDS
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/995/056/110675-giolitti-cantoni-broth.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/995/056/110675-giolitti-cantoni-broth.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7959181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualizations
Diagram 1: Experimental Workflow for S. aureus
Enrichment
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Medium Preparation

Experimental Procedure

Results and Confirmation

Prepare Giolitti-Cantoni Broth Base

Aseptically Add Tellurite to Broth Base

Prepare Sterile Potassium Tellurite Solution

Inoculate with Sample

Overlay with Sterile Paraffin Wax

Incubate at 37°C for 24-48h

Observe for Blackening

Subculture Positive Tubes to Baird-Parker Agar

If Blackening Occurs

Perform Coagulase Test
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Caption: Workflow for the enrichment of S. aureus using Giolitti-Cantoni Broth.
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Diagram 2: Selective Action of Giolitti-Cantoni Broth
Components

Lithium Chloride

Gram-Negative Bacteria

Inhibits

Potassium Tellurite + Glycine

Other Gram-Positive Bacteria

Inhibits

Anaerobiosis (Paraffin Overlay)

Micrococci

Inhibits

Staphylococcus aureus

Click to download full resolution via product page

Caption: Logical diagram of selective agents in Giolitti-Cantoni Broth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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